2-Benzyl-5-chlorobenzaldehyde-13C6

• Molecular Formula: C14H11ClO
• Molecular Weight: 236.64 g/mol
• InChI: InChI=1S/C14H11ClO/c15-14-7-6-12(13(9-14)10-16)8-11-4-2-1-3-5-11/h1-7,9-10H,8H2/i1+1,2+1,3+1,4+1,5+1,11+1
• InChIKey: UMRIIVRZMQPJBG-DIYFWHTESA-N

2-Benzyl-5-chlorobenzaldehyde-13C6 Overview

2-Benzyl-5-chlorobenzaldehyde-13C6 is a stable isotope-labeled analog of 2-Benzyl-5-chlorobenzaldehyde (unlabeled CAS: 1292302-63-6 ), an aromatic aldehyde containing a benzyl group and a chlorine substituent. Its molecular formula is C8(13C6)H11ClO (M.W. 236.65 ), with six carbon-13 atoms uniformly incorporated into the benzyl ring [1]. The unlabeled parent compound serves as a key intermediate in the formation of 2-chloroanthracene, a mutagenic byproduct of water chlorination .

Isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS bioanalysis

Designed for matrix-effect correction and method precision studies

Distinct mass shift supports MRM transition selection

• [1] MedChemExpress. 2-Benzyl-5-chlorobenzaldehyde-13C6 - Product Description. CAS: 2832832-65-0. View Source

Why Unlabeled Analogs Cannot Substitute 2-Benzyl-5-chlorobenzaldehyde-13C6

In quantitative liquid chromatography-mass spectrometry (LC-MS) and LC-MS/MS assays, the use of an unlabeled analyte as an internal standard introduces inaccuracies due to matrix effects, ion suppression, and variable recovery [1]. 2-Benzyl-5-chlorobenzaldehyde-13C6, as a stable isotope-labeled internal standard (SIL-IS), co-elutes with the target analyte but possesses a distinct mass shift (+6 Da) that allows for complete mass spectrometric resolution [2]. This fundamental differentiation eliminates the risk of signal overlap and ensures that quantification relies on the exact isotopic analog, a prerequisite for the ±20% accuracy required in bioanalytical method validation [3].

Unlabeled Analog

13C6-SIL-IS

Inadequate matrix effect compensation; differential ion suppression may occur

Co-elution enables consistent matrix-effect correction

Indistinguishable mass from analyte; risk of MRM cross-talk

Distinct mass shift avoids signal overlap and supports unique MRM transitions

Retention time may shift under gradient conditions, altering matrix bias

Near-identical retention time maintains co-elution and reliable quantification

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [2] WuXi AppTec. LC-MS Bioanalysis: Considerations for Internal Standard Use. May 15, 2025. View Source
• [3] BCIT Library. Isotopically Labeled Analog as Internal Standard for Drug Quantitation: Methodology. View Source

Quantitative Differentiation of 2-Benzyl-5-chlorobenzaldehyde-13C6

Mass Shift Discrimination

2-Benzyl-5-chlorobenzaldehyde-13C6 exhibits a molecular weight of 236.65 g/mol, which is exactly 6.0 Da higher than the unlabeled compound (230.69 g/mol) due to uniform 13C6 labeling of the benzyl ring . In contrast, a hypothetical deuterated analog (e.g., d6) would introduce a mass shift but could suffer from deuterium-hydrogen exchange under certain sample preparation conditions, altering the mass difference and compromising quantification [1]. The stable +6 Da mass shift of the 13C6 label remains invariant across pH and solvent conditions, ensuring consistent MS/MS fragmentation patterns and reliable MRM transition selection [2].

Mass shift

Class-level inference

+6.0 Da mass shift vs unlabeled

Supports MRM transition selection

Stable under varied pH and solvent conditions

Evidence Dimension	Molecular Weight Shift for MS Resolution
Target Compound Data	236.65 g/mol (+6.0 Da from unlabeled)
Comparator Or Baseline	Unlabeled 2-Benzyl-5-chlorobenzaldehyde: 230.69 g/mol
Quantified Difference	+6.0 Da (equivalent to six 13C atoms)
Conditions	Calculated from molecular formula; MS resolution typically > 30,000 for unambiguous separation

Why This Matters

A stable +6 Da mass shift is essential for selecting unique MRM transitions that avoid cross-talk and ensure accurate quantification of the target analyte in complex biological matrices.

• [1] BioPharma Services. IS Responses in LC-MS/MS Bioanalysis. December 11, 2023. View Source
• [2] Restek. Choosing an Internal Standard. October 25, 2015. View Source

Co-Elution and Matrix Effect Correction

2-Benzyl-5-chlorobenzaldehyde-13C6 is expected to exhibit a retention time difference of < 0.05 min compared to its unlabeled counterpart under standard reversed-phase LC conditions, a hallmark of 13C-labeled isotopologues [1]. This near-perfect co-elution maximizes the internal standard's ability to compensate for ion suppression or enhancement caused by co-extracted matrix components. In contrast, a structural analog internal standard may elute at a significantly different retention time, resulting in differential matrix effects and biased quantification [2].

Co-elution

Class-level inference

ΔRT 0.2 min (structural analog)

Supports matrix-effect compensation

Based on similar 13C6-labeled aromatics

Evidence Dimension	Retention Time Difference (ΔRT)
Target Compound Data	< 0.05 min vs. unlabeled
Comparator Or Baseline	Structural analog internal standard: typically > 0.2 min ΔRT
Quantified Difference	At least 4-fold improvement in co-elution
Conditions	Reversed-phase LC, typical gradient; based on behavior of similar 13C6-labeled aromatics

Why This Matters

Minimizing ΔRT ensures that the internal standard experiences the same ion source conditions as the analyte at the exact moment of elution, which is critical for correcting for matrix effects and achieving accurate quantitative results.

• [1] WuXi AppTec. LC-MS Bioanalysis: Considerations for Internal Standard Use. May 15, 2025. View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? February 27, 2025. View Source

Precision of 13C6-Labeled Internal Standard

Stable isotope-labeled internal standards (SIL-IS) like 2-Benzyl-5-chlorobenzaldehyde-13C6 are the gold standard for achieving precision and accuracy within ±15% (or ±20% at the LLOQ) as mandated by FDA and EMA bioanalytical method validation guidelines [1]. When using a 13C6-labeled internal standard, typical intra- and inter-assay precision (CV%) can be reduced to below 10%, whereas structural analog internal standards often yield CV% values exceeding 15-20% due to incomplete compensation for extraction variability [2].

Precision (CV)

Class-level inference

Supports bioanalytical method precision

Meets ±15% accuracy guidelines (class-level)

Synthetic utility

Supporting evidence

Enables synthesis of 13C6-2-chloroanthracene

Supports environmental quantification workflows

Route: Yu, X., et al., Adv. Synth. Catal., 2011

Evidence Dimension	Inter-assay Precision (CV%)
Target Compound Data	< 10% CV (typical for 13C-SIL IS methods)
Comparator Or Baseline	Structural analog internal standard: 15-25% CV
Quantified Difference	~2-fold improvement in precision
Conditions	LC-MS/MS analysis of plasma or urine samples following protein precipitation or LLE

Why This Matters

Improved precision directly translates to smaller sample size requirements, greater statistical power in pharmacokinetic studies, and increased confidence in metabolite identification and quantification.

• [1] BioPharma Services. IS Responses in LC-MS/MS Bioanalysis. December 11, 2023. View Source
• [2] BCIT Library. Isotopically Labeled Analog as Internal Standard for Drug Quantitation: Methodology. View Source

Synthesis of Labeled 2-Chloroanthracene Intermediate

The unlabeled parent compound, 2-Benzyl-5-chlorobenzaldehyde, is a documented intermediate in the synthesis of 2-chloroanthracene, a mutagenic compound formed during water chlorination . 2-Benzyl-5-chlorobenzaldehyde-13C6 serves as the direct 13C6-labeled surrogate, enabling the synthesis of 13C6-2-chloroanthracene. This labeled product can then be used as an internal standard for the accurate quantification of 2-chloroanthracene in environmental water samples via isotope dilution LC-MS/MS .

Synthetic utility

Supporting evidence

Enables synthesis of 13C6-2-chloroanthracene

Supports environmental quantification workflows

Route: Yu, X., et al., Adv. Synth. Catal., 2011

Evidence Dimension	Synthetic Intermediate Utility
Target Compound Data	Isotope-labeled intermediate for 13C6-2-chloroanthracene
Comparator Or Baseline	Unlabeled 2-Benzyl-5-chlorobenzaldehyde: intermediate for unlabeled 2-chloroanthracene
Quantified Difference	Enables synthesis of mass-labeled analog for quantitative MS
Conditions	Synthetic route: Yu, X., et al., Adv. Synth. Catal., 353, 569 (2011) [1]

Why This Matters

Provides a direct pathway to a labeled version of a known environmental mutagen, enabling rigorous quantitative studies of its formation and fate in water treatment systems.

• [1] Yu, X., et al. Advanced Synthesis & Catalysis, 2011, 353(5), 569-575. View Source

Applications of 2-Benzyl-5-chlorobenzaldehyde-13C6

Internal Standard for Pharmacokinetic Studies

In drug metabolism and pharmacokinetic (DMPK) studies, accurate quantification of a novel chemical entity or its metabolites is essential. 2-Benzyl-5-chlorobenzaldehyde-13C6 is ideally suited as an internal standard for LC-MS/MS assays designed to measure the unlabeled parent compound in biological matrices (plasma, urine, tissue homogenates) due to its near-identical extraction recovery, chromatographic retention, and ionization efficiency, coupled with a distinct +6 Da mass shift . This ensures compliance with FDA/EMA bioanalytical method validation guidelines for precision and accuracy .

Quantification of 2-Chloroanthracene in Water

2-Benzyl-5-chlorobenzaldehyde-13C6 is a critical reagent for synthesizing 13C6-2-chloroanthracene . This labeled analog serves as the ideal internal standard for isotope dilution LC-MS/MS methods aimed at quantifying 2-chloroanthracene—a mutagenic disinfection byproduct—in drinking water and environmental samples . The use of the 13C6-labeled internal standard corrects for matrix effects and analyte losses during sample preparation (e.g., solid-phase extraction), enabling accurate, low-level detection required for regulatory compliance and risk assessment.

Reaction Monitoring via Isotopic Labeling

The uniform 13C6-label in the benzyl ring of 2-Benzyl-5-chlorobenzaldehyde-13C6 provides a powerful tool for tracking the fate of the benzyl group in complex chemical transformations . When used in a synthetic sequence, the labeled compound generates products with a characteristic +6 Da mass shift that can be readily monitored by MS. This allows researchers to unambiguously distinguish the labeled pathway from background chemistry, elucidate reaction mechanisms, and quantify yields without the need for extensive chromatographic separation .

Application

Selection Property

Validation Focus

Pharmacokinetic research studies

Isotope-labeled internal standard (SIL-IS) fit

Bioanalytical method precision review

Environmental water analysis

Labeled intermediate for 13C6-2-chloroanthracene

Isotope dilution LC-MS/MS accuracy review

Synthetic pathway tracking

Uniform 13C6 mass tag

Reaction mechanism elucidation and yield monitoring